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Compound of Interest

Compound Name: 2,3-Dichlorooctafluorobutane

Cat. No.: B1209046 Get Quote

Essential Safety and Handling Guide for 2,3-
Dichlorooctafluorobutane
Crucial Safety Notice: A specific Safety Data Sheet (SDS) for 2,3-Dichlorooctafluorobutane is

not publicly available through general resources. The following guidance is based on best

practices for handling similar halogenated hydrocarbons. You must obtain the specific SDS

from your chemical supplier before handling this substance. The information provided by the

supplier's SDS supersedes the general guidance in this document.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2,3-Dichlorooctafluorobutane. It includes

operational and disposal plans with procedural, step-by-step guidance.

General Hazard Assessment (Illustrative)
Based on structurally similar chemicals, 2,3-Dichlorooctafluorobutane may pose the following

hazards. It is imperative to confirm these with the supplier-specific SDS.

Inhalation: Vapors may cause dizziness, headache, and nausea.[1] High concentrations can

act as an asphyxiant by displacing oxygen.[1]

Skin Contact: May cause skin irritation.[2] Contact with rapidly evaporating liquid may cause

frostbite.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1209046?utm_src=pdf-interest
https://www.benchchem.com/product/b1209046?utm_src=pdf-body
https://www.benchchem.com/product/b1209046?utm_src=pdf-body
https://www.benchchem.com/product/b1209046?utm_src=pdf-body
http://www1.mscdirect.com/MSDS/MSDS00011/09709619-20180831.PDF
http://www1.mscdirect.com/MSDS/MSDS00011/09709619-20180831.PDF
https://abilityrefrigerants.com/wp-content/uploads/2022/01/SDS-R123.pdf
http://www1.mscdirect.com/MSDS/MSDS00011/09709619-20180831.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: May cause eye irritation. Direct contact with the liquid could result in frostbite.

Organ Damage: Some related compounds may cause damage to organs through prolonged

or repeated exposure.[3][4]

Environmental Hazards: As a halogenated hydrocarbon, it may be harmful to the

environment and could have ozone-depleting potential.[3][5]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling this compound. The following table

summarizes the minimum recommended PPE.

Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Protects against chemical

splashes and vapors.

Skin Protection

Chemical-resistant gloves

(e.g., Viton®, Barrier®). A lab

coat or chemical-resistant

apron.

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood. If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used.

Minimizes inhalation of

hazardous vapors.

Footwear
Closed-toe shoes made of a

chemically resistant material.
Protects feet from spills.

Operational Plan: Handling Procedures
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All work with 2,3-Dichlorooctafluorobutane must be performed in a well-ventilated area,

ideally within a certified chemical fume hood. An eyewash station and safety shower must be

readily accessible.

Standard Operating Procedure:

Preparation: Ensure the chemical fume hood is functioning correctly. Assemble all necessary

PPE and handling equipment.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Chemical Handling:

Keep the container tightly closed when not in use.

Avoid breathing vapors or mist.

Ground and bond containers and receiving equipment to prevent static discharge.

Use only non-sparking tools if the substance is flammable (confirm with SDS).

Post-Handling:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Clean any contaminated surfaces with a suitable solvent, collecting the cleaning materials

as hazardous waste.

Disposal Plan
All waste containing 2,3-Dichlorooctafluorobutane must be treated as hazardous waste.

Waste Collection:

Collect all liquid and solid waste in designated, labeled, and sealed hazardous waste

containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1209046?utm_src=pdf-body
https://www.benchchem.com/product/b1209046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not mix with incompatible waste streams.

Container Labeling:

Clearly label all waste containers with "HAZARDOUS WASTE" and the full chemical

name: "2,3-Dichlorooctafluorobutane".

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

Arrange for pick-up and disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Quantitative Data (Illustrative)
The following table contains data for a structurally similar compound, 1,2-

Dichlorotetrafluoroethane (CAS: 76-14-2). This data is for illustrative purposes only and should

not be used for 2,3-Dichlorooctafluorobutane.

Property Value (for 1,2-Dichlorotetrafluoroethane)

Molecular Formula C₂Cl₂F₄

Molar Mass 170.92 g/mol [6]

Boiling Point 3.5 °C[6]

Melting Point -94 °C[6]

Density 1.455 g/cm³[6]

Vapor Pressure 1.9 atm (at 21°C)[6]
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This protocol outlines a general procedure for safely weighing and dispensing a liquid chemical

like 2,3-Dichlorooctafluorobutane.

Preparation:

Ensure the chemical fume hood is certified and operational.

Gather all necessary PPE and materials (e.g., analytical balance, appropriate glassware,

spatula).

Don PPE:

Put on all required PPE as listed in the PPE table.

Tare Container:

Place a suitable container (e.g., a round-bottom flask with a stopper) on the analytical

balance inside the fume hood and tare it.

Dispense Chemical:

Using a clean pipette or syringe, carefully transfer the required amount of the liquid into

the tared container.

Keep the primary container opening away from your breathing zone.

Seal and Weigh:

Immediately close both the primary and secondary containers.

Record the final weight.

Dissolution (if applicable):

In the fume hood, add the desired solvent to the container with the weighed compound.

Swirl gently or use a magnetic stirrer to dissolve.

Cleanup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1209046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the pipette/syringe and any contaminated surfaces with a suitable solvent.

Dispose of all cleaning materials as hazardous waste.

Doff PPE:

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly.

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Chemical Spills

Chemical Spill Occurs

Evacuate Immediate Area &
Alert Others

Assess the Spill
(Identify Chemical, Quantity)

Don Appropriate PPE

Contain the Spill
(Use Absorbent Material)

Clean Up Spill Residue

Dispose of Waste as
Hazardous Material

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Standard Operating Procedure for Chemical Handling

Start: Prepare for Experiment

Don Personal Protective Equipment

Set Up Equipment in Fume Hood

Weigh/Measure Chemical

Perform Experimental Procedure

Quench Reaction &
Work-Up

Segregate and Label
Hazardous Waste

Clean Equipment and Work Area

End: Doff PPE & Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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